3,4-dimethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide

• IUPAC Name: 3,4-dimethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide
• InChI: InChI=1S/C12H13N3OS/c1-7-4-5-10(6-8(7)2)11(16)13-12-15-14-9(3)17-12/h4-6H,1-3H3,(H,13,15,16)
• InChI Key: VJNQNTOGWKECKG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NN=C(S2)C)C
• Molecular Formula: C12H13N3OS
• Molecular Weight: 247.32 g/mol

Description

3,4-dimethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique chemical structure and has been extensively studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3,4-dimethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is not fully understood. However, studies have shown that this compound has the ability to modulate various cellular pathways, including the MAPK/ERK signaling pathway and the NF-κB signaling pathway.
Biochemical and Physiological Effects:
Studies have shown that 3,4-dimethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has various biochemical and physiological effects. This compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. Additionally, this compound has been shown to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,4-dimethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide in lab experiments is its unique chemical structure, which allows for the modulation of various cellular pathways. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of 3,4-dimethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide. One potential direction is the investigation of its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Another potential direction is the investigation of its potential applications in the treatment of cancer, particularly in combination with other chemotherapeutic agents. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity.
In conclusion, 3,4-dimethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide is a unique chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound has been extensively studied for its various biochemical and physiological effects and has shown promising results in the treatment of various diseases. However, further studies are needed to fully understand its mechanism of action and potential toxicity.

Synthesis Methods

The synthesis of 3,4-dimethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide involves a multi-step process that requires the use of various chemicals and reagents. The most commonly used method for synthesizing this compound involves the reaction of 2-amino-5-methyl-1,3,4-thiadiazole with 3,4-dimethylbenzoyl chloride in the presence of a base such as triethylamine.

Scientific Research Applications

The unique chemical structure of 3,4-dimethyl-N-(5-methyl-1,3,4-thiadiazol-2-yl)benzamide has made it an attractive compound for scientific research. This compound has been extensively studied for its potential applications in the field of medicine, particularly in the treatment of various diseases.